1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl-

• CAS No.: 88262-38-8
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 10-(hydroxymethyl)-9-methyl-1,2-dihydroanthracene-1,2-diol
• InChI: InChI=1S/C16H16O3/c1-9-10-4-2-3-5-11(10)13(8-17)12-6-7-14(18)16(19)15(9)12/h2-7,14,16-19H,8H2,1H3
• InChI Key: GXMAHUHXJRLQJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(C=CC2=C(C3=CC=CC=C13)CO)O)O

Description

1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- is a complex organic compound with a unique structure. It contains a total of 34 bonds, including 20 non-hydrogen bonds, 12 multiple bonds, and 11 aromatic bonds. The compound also features three hydroxyl groups, one primary alcohol, and two secondary alcohols .

Preparation Methods

The synthesis of 1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- involves several steps. The synthetic routes and reaction conditions are crucial for obtaining the desired product. Industrial production methods typically involve the use of specific catalysts and controlled reaction environments to ensure high yield and purity .

Chemical Reactions Analysis

1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic properties. Industrially, it is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of 1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- can be compared with other similar compounds, such as other anthracene derivatives. These compounds share some structural similarities but differ in their chemical properties and applications. The unique features of 1,2-Anthracenediol, 1,2-dihydro-10-(hydroxymethyl)-9-methyl- make it particularly valuable for specific research and industrial purposes .